Cas no 2580252-07-7 (6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid)

• Product Name: 6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid
• CAS No: 2580252-07-7
• MF: C₉H₁₂N₄O₄
• MW: 240.215981483459
• MDL: MFCD33518770
• CID: 5664800
• PubChem ID: 165889281
• Update Time: 2025-11-07

6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731641
• 6-{[(tert-butoxy)carbonyl]amino}-1,2,4-triazine-5-carboxylic acid
• 2580252-07-7
• 6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid

• MDL： MFCD33518770
• Inchi： 1S/C9H12N4O4/c1-9(2,3)17-8(16)12-6-5(7(14)15)10-4-11-13-6/h4H,1-3H3,(H,14,15)(H,12,13,16)
• InChI Key： DYEFUQDQBKMBNZ-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=CN=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.08585488g/mol
• Monoisotopic Mass: 240.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 114Ų

Additional information on 6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid

Introduction to 6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid (CAS No. 2580252-07-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid, identified by the chemical identifier CAS No. 2580252-07-7, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and versatile reactivity. This compound belongs to the triazine family, a class of heterocyclic molecules that have been extensively studied for their potential applications in drug design, agrochemicals, and material science. The presence of both an amine and a carboxylic acid functionality, coupled with the protective tert-butoxycarbonyl (Boc) group, makes this molecule a valuable intermediate in synthetic chemistry and a promising candidate for further derivatization.

The structure of 6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid features a central triazine ring substituted at the 5-position with a carboxylic acid group and at the 6-position with an amine group protected by a Boc moiety. This configuration provides multiple sites for chemical modification, enabling the synthesis of complex derivatives with tailored biological activities. The Boc group not only serves as a protecting group for the amine but also introduces steric hindrance, which can influence the reactivity and selectivity of subsequent transformations.

In recent years, there has been growing interest in triazine derivatives as pharmacophores due to their ability to interact with biological targets in diverse ways. The Boc-protected triazine intermediates like 6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid have been utilized in the development of novel therapeutic agents targeting various diseases. For instance, studies have shown that triazine-based compounds can exhibit antimicrobial, antiviral, and anticancer properties by interfering with essential biological pathways or by directly binding to target proteins.

One of the most compelling aspects of 6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid is its potential as a building block for the synthesis of more complex molecules. The carboxylic acid group at the 5-position can be coupled with various nucleophiles via esterification or amidation reactions, while the Boc-protected amine at the 6-position can be deprotected under mild acidic conditions to yield a free amine for further functionalization. This flexibility makes it an ideal candidate for exploring structure-activity relationships (SAR) in drug discovery campaigns.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. Triazines, in particular, have been recognized for their ability to modulate enzyme activity and receptor binding. For example, derivatives of 1,2,4-triazine have shown promise as inhibitors of enzymes involved in inflammation and cancer progression. The compound 6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid (CAS No. 2580252-07-7) represents an important step forward in harnessing these properties for therapeutic purposes.

The synthesis of 6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the condensation of appropriate precursors under controlled conditions to form the triazine core. Subsequent functionalization steps include introducing the carboxylic acid group at the 5-position and protecting the amine with a Boc group. These steps must be carefully optimized to minimize side reactions and maximize product integrity.

In terms of applications, 6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid has found utility in several areas within chemical biology and pharmaceutical research. One notable application is its use as an intermediate in the synthesis of peptidomimetics—molecules designed to mimic peptide sequences but with improved stability and bioavailability. The triazine core can serve as a scaffold for constructing peptidomimetic libraries that are screened for biological activity against targets such as kinases or proteases.

Another emerging area where this compound is being explored is in chemotherapy. Triazine derivatives have demonstrated potential as inhibitors of topoisomerases and other enzymes critical for cancer cell proliferation. By modifying different positions on the triazine ring, 6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid can be used to generate libraries of compounds that are screened for their ability to inhibit tumor growth or induce apoptosis in cancer cells.

The development of new synthetic methodologies has also been facilitated by this compound's versatile structure. For instance, transition-metal-catalyzed cross-coupling reactions can be employed to introduce various substituents at different positions on the triazine ring, allowing for rapid diversification of molecular structures. These advances have enabled chemists to explore complex chemical space more efficiently than ever before.

The future prospects for 6-{(tert-butoxy)carbonylamino}-1,2,4-triazine-5-carboxylic acid are promising given its unique structural features and broad applicability. As research continues in chemical biology and medicinal chemistry, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs. Its ability to serve as a versatile building block for synthesizing novel therapeutics underscores its significance in modern chemical research.